Cas no 105151-17-5 (2-Propenamide, 3-(4-fluorophenyl)-N-(2-methylpropyl)-)

• Product Name: 2-Propenamide, 3-(4-fluorophenyl)-N-(2-methylpropyl)-
• CAS No: 105151-17-5
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 1150845
• Update Time: 2024-07-27

2-Propenamide, 3-(4-fluorophenyl)-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(4-fluorophenyl)-N-(2-methylpropyl)-

• Inchi： 1S/C13H16FNO/c1-10(2)9-15-13(16)8-5-11-3-6-12(14)7-4-11/h3-8,10H,9H2,1-2H3,(H,15,16)
• InChI Key： XQVSMGNYNHMBON-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)C=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 221.12168

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±34.0 °C(Predicted)
• PSA: 29.1
• pka: 15.23±0.46(Predicted)